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Compound of Interest

Compound Name: Cyclooctanol

Cat. No.: B1193912

An In-depth Technical Guide to the Health and Safety of Cyclooctanol

This guide provides comprehensive health and safety information for the handling of
cyclooctanol, intended for researchers, scientists, and drug development professionals. The
information is compiled from various safety data sheets and chemical databases.

Chemical Identification and Physical Properties

Cyclooctanol is a cyclic alcohol that exists as a clear liquid or a solid, depending on the
ambient temperature.[1][2][3][4] It has a strong odor.[1][3]

Table 1: Physical and Chemical Properties of Cyclooctanol
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Property Value Source(s)
CAS Number 696-71-9 [LI210311516]107118]
Molecular Formula CsH160 [31[5][6]
Molecular Weight 128.21 g/mol 31516171
Clear liquid or white/colorless
Appearance [1][3](8]
powder/lump
Odor Strong [1][3]
Melting Point 14 -15°C (57.2 - 59 °F) (21316117118l
N _ 209 °C /1013 hPa; 106 - 108
Boiling Point [31[6][8]
°C /22 mmHg
Flash Point 86 °C (186.8 °F) (11131161171

Autoignition Temperature

300 °C (572 °F)

(1161718l

Density

0.97 g/cm?3 at 20 °C; 0.974
g/mLat 25 °C

[2]i6](el

Vapor Pressure

0.1 hPa

[31141061[71[8]

Water Solubility

5.4 g/L; 6.576 gL

[er71el

pKa

15.31 + 0.20 (Predicted)

[4](8]

Hazard Identification and Classification

Cyclooctanol is classified as a combustible liquid.[1][3] It is harmful if swallowed and causes

skin and serious eye irritation.[6][7][9]

Table 2: GHS Hazard Classification for Cyclooctanol
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Hazard Class Hazard Category Signal Word Hazard Statement
o ) H227: Combustible
Flammable liquids Category 4 Warning o
liquid
. ) H302: Harmful if
Acute toxicity, oral Category 4 Warning
swallowed
Skin ] H315: Causes skin
S Category 2 Warning o
corrosion/irritation irritation
Serious eye ] H319: Causes serious
L Category 2 Warning L
damage/eye irritation eye irritation

Source:[6][7][9]

Toxicology Information

The primary routes of exposure are ingestion, inhalation, and skin or eye contact.[1] Symptoms
of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.[1][3]

Table 3: Acute Toxicity Data for Cyclooctanol

Route Species Value
Oral LDso Rat 735 mg/kg
Oral LDso Rabbit 735 mg/kg

Source:[6][7][8]
Carcinogenicity: Cyclooctanol is not listed as a carcinogen by IARC, NTP, ACGIH, or OSHA.

[1]

Handling and Storage

Handling: Handle cyclooctanol in accordance with good industrial hygiene and safety
practices.[1] Avoid contact with skin, eyes, and clothing.[1] Do not ingest or inhale.[1] Keep
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away from open flames, hot surfaces, and sources of ignition.[1][3][10] Take precautionary

measures against static discharge.[1]

Storage: Store in a cool, well-ventilated place.[1][10][11] Keep containers tightly closed in a dry

area.[3][10] Store away from heat, sparks, and flame.[1][3] The recommended storage
temperature is below +30°C.[2][4][7][8]

Personal Protective Equipment (PPE)

Proper personal protective equipment should be worn to minimize exposure.

Table 4. Recommended Personal Protective Equipment for Handling Cyclooctanol

PPE Category

Recommendation

Source(s)

Eye/Face Protection

Wear safety glasses with side-
shields or chemical goggles.
Use face shield where

splashing is possible.

[1][12][13][14]

Skin Protection

Wear protective gloves (e.g.,
nitrile rubber) and a lab coat or

other protective clothing.

[1][12][13][14]

Respiratory Protection

Not required under normal use
with adequate ventilation. If
exposure limits are exceeded
or irritation occurs, use a
NIOSH/MSHA approved

respirator.

[1][10][12][13]

First Aid Measures

Table 5: First Aid Procedures for Cyclooctanol Exposure
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Exposure Route

First Aid Procedure

Source(s)

Eye Contact

Immediately rinse with plenty
of water, also under the
eyelids, for at least 15 minutes.

Get medical attention.

[1](3][15][16][17]

Skin Contact

Wash off immediately with
plenty of water for at least 15
minutes. Get medical attention

if symptoms occur.

[11(3][15][16]

Inhalation

Move to fresh air. Get medical
attention if symptoms occur. If
not breathing, give artificial

respiration.

[L1(3][15][1€]

Ingestion

Clean mouth with water and
drink plenty of water
afterwards. Do NOT induce
vomiting. Get medical attention

if symptoms occur.

[11(3][10][15]

Fire Fighting Measures

Cyclooctanol is a combustible liquid.[1][3]

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or foam.

[1][18] Water mist may be used to cool closed containers.[1][3]

o Specific Hazards: Containers may explode when heated.[1][3]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][3][10]

Accidental Release Measures

» Personal Precautions: Ensure adequate ventilation.[3][10] Remove all sources of ignition.[1]

[3][10]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[10][18]

» Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for
disposal.[1][3]

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[1][10][19] Chemical waste generators must determine
whether a discarded chemical is classified as a hazardous waste.[1]

Experimental Workflow: Cyclooctanol Spill
Response

The following diagram outlines the logical workflow for responding to a cyclooctanol spill.
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Caption: Workflow for handling a cyclooctanol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cyclooctanol-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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